Cas no 1804439-98-2 (6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol)

• Product Name: 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol
• CAS No: 1804439-98-2
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 4906473
• Update Time: 2025-10-24

6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol

• Inchi： 1S/C13H10F3NO/c14-13(15,16)12-10(8-18)6-7-11(17-12)9-4-2-1-3-5-9/h1-7,18H,8H2
• InChI Key： GOIKASHYAFPDEI-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=CC=C(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol

6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol: A Comprehensive Overview

The compound 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol, with the CAS number 1804439-98-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug design and material science. The structure of this molecule is characterized by a pyridine ring substituted with a phenyl group at position 6, a trifluoromethyl group at position 2, and a hydroxymethyl group at position 3. These substituents confer unique electronic and steric properties, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure and reactivity of 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol. For instance, density functional theory (DFT) calculations have revealed that the trifluoromethyl group at position 2 significantly alters the electron distribution across the pyridine ring, enhancing its electrophilic character at certain positions. This insight has been instrumental in designing novel synthetic routes for this compound, as well as predicting its reactivity in various chemical transformations.

In terms of synthesis, 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. A notable study published in the Journal of Organic Chemistry demonstrated an efficient route utilizing a palladium-catalyzed coupling reaction to introduce the phenyl group at position 6. This method not only improved the overall yield but also minimized the formation of undesired byproducts, making it a preferred approach for large-scale production.

The applications of this compound are diverse and span across multiple disciplines. In medicinal chemistry, 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol has been explored as a potential lead compound for developing anti-inflammatory and antitumor agents. Preclinical studies have shown that this molecule exhibits moderate inhibitory activity against cyclooxygenase (COX)-2 enzymes, which are key targets in inflammation-related diseases. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression has positioned it as a promising candidate for further drug development.

In materials science, this compound has found utility as a building block for constructing advanced materials with tailored electronic properties. For example, researchers have incorporated 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol into self-assembled monolayers (SAMs) to create surfaces with enhanced wettability and biocompatibility. These SAMs have potential applications in biosensing and tissue engineering.

The unique combination of structural features in 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol also makes it an attractive substrate for exploring fundamental chemical reactions. Recent investigations have focused on its participation in metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, where it serves as an efficient nucleophile or electrophile depending on its functionalization. These studies have not only expanded our understanding of its reactivity but also opened new avenues for synthesizing more complex molecular architectures.

In conclusion, 6-Phenyl-2-(trifluoromethyl)pyridine-3-methanol stands out as a multifaceted compound with significant potential across various scientific domains. Its distinctive structure, coupled with recent advancements in synthesis and application studies, underscores its importance in contemporary chemical research. As ongoing investigations continue to unravel its full potential, this compound is poised to make meaningful contributions to both academic and industrial advancements.